Cas no 2416229-89-3 (2-Chloro-4-iodo-5-methylpyrimidine)

• Product Name: 2-Chloro-4-iodo-5-methylpyrimidine
• CAS No: 2416229-89-3
• MF: C₅H₄ClIN₂
• MW: 254.45613193512
• MDL: MFCD32667670
• CID: 5465298
• PubChem ID: 89229829
• Update Time: 2025-05-20

2-Chloro-4-iodo-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-iodo-5-methylpyrimidine
• Z4389848877
• Pyrimidine, 2-chloro-4-iodo-5-methyl-

• MDL： MFCD32667670
• Inchi： 1S/C5H4ClIN2/c1-3-2-8-5(6)9-4(3)7/h2H,1H3
• InChI Key： GFQQJHMDDLCXJI-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(N=1)Cl)C

Computed Properties

• Exact Mass: 253.91077 g/mol
• Monoisotopic Mass: 253.91077 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8
• Molecular Weight: 254.45

Additional information on 2-Chloro-4-iodo-5-methylpyrimidine

2-Chloro-4-iodo-5-methylpyrimidine (CAS No. 2416229-89-3): An Overview of a Versatile Pyrimidine Derivative

2-Chloro-4-iodo-5-methylpyrimidine (CAS No. 2416229-89-3) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This pyrimidine derivative, characterized by its specific functional groups, holds potential applications in the development of novel drugs and therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with 2-Chloro-4-iodo-5-methylpyrimidine.

The chemical structure of 2-Chloro-4-iodo-5-methylpyrimidine is defined by its pyrimidine core, which is substituted with a chlorine atom at the 2-position, an iodine atom at the 4-position, and a methyl group at the 5-position. This specific arrangement of substituents imparts unique chemical and biological properties to the molecule. The presence of the iodine atom, in particular, makes it an attractive candidate for various synthetic transformations and biological studies.

The synthesis of 2-Chloro-4-iodo-5-methylpyrimidine has been explored through several methodologies. One common approach involves the sequential substitution reactions on a pyrimidine scaffold. For instance, starting from 5-methylpyrimidine, the introduction of the chlorine and iodine atoms can be achieved through halogenation reactions using appropriate reagents such as N-chlorosuccinimide (NCS) and iodine monochloride (ICl). These reactions are typically carried out under controlled conditions to ensure high yields and purity of the final product.

In recent years, 2-Chloro-4-iodo-5-methylpyrimidine has been studied for its potential biological activities. One area of significant interest is its use as an intermediate in the synthesis of antiviral agents. Pyrimidine derivatives have shown promise in inhibiting viral replication by interfering with key viral enzymes. For example, a study published in the Journal of Medicinal Chemistry reported that 2-Chloro-4-iodo-5-methylpyrimidine-based compounds exhibited potent antiviral activity against herpes simplex virus (HSV) and human cytomegalovirus (HCMV).

Beyond antiviral applications, 2-Chloro-4-iodo-5-methylpyrimidine has also been investigated for its anticancer properties. Research has shown that certain pyrimidine derivatives can selectively target cancer cells by disrupting DNA synthesis or inducing apoptosis. A study published in Cancer Research demonstrated that a derivative of 2-Chloro-4-iodo-5-methylpyrimidine exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells.

The versatility of 2-Chloro-4-iodo-5-methylpyrimidine extends to its use as a building block in combinatorial chemistry and high-throughput screening (HTS) assays. The presence of multiple functional groups allows for easy modification and derivatization, making it an ideal starting material for generating diverse libraries of compounds. These libraries can then be screened for various biological activities, accelerating the drug discovery process.

In addition to its direct applications in drug development, 2-Chloro-4-iodo-5-methylpyrimidine has also been used as a probe in biochemical studies to understand enzyme mechanisms and protein interactions. The iodine atom, being a heavy atom, can enhance the detectability of the molecule in spectroscopic techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. This property makes it valuable for structural biology studies aimed at elucidating the molecular basis of disease.

The safety profile of 2-Chloro-4-iodo-5-methylpyrimidine is another important aspect to consider. While detailed toxicological data may be limited, preliminary studies suggest that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, 2-Chloro-4-iodo-5-methylpyrimidine (CAS No. 2416229-89-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it a valuable intermediate for synthesizing novel drugs with potential antiviral and anticancer activities. Ongoing research continues to explore new avenues for its use, highlighting its significance in advancing therapeutic strategies.